![molecular formula C19H28N6O2 B5677507 {(3R*,4R*)-1-(2H-1,2,3-benzotriazol-2-ylacetyl)-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-3-yl}methanol](/img/structure/B5677507.png)
{(3R*,4R*)-1-(2H-1,2,3-benzotriazol-2-ylacetyl)-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-3-yl}methanol
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Overview
Description
Synthesis Analysis
The synthesis of complex organic molecules often involves multiple steps, including condensation, substitution, and ring closure reactions. While specific studies on the synthesis of this compound were not directly found, general methodologies applied to similar compounds involve strategic functional group transformations and chiral synthesis techniques to achieve the desired stereochemistry (Katritzky et al., 1999).
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography and spectroscopic methods, reveals critical insights into the compound's geometry, bond lengths, angles, and electronic structure. Studies on related compounds indicate the utility of Density Functional Theory (DFT) and Hartree-Fock (HF) methods in predicting and comparing molecular structures with experimental data, providing a deep understanding of the spatial arrangement and electronic distribution within the molecule (Gumus et al., 2018).
Chemical Reactions and Properties
The chemical reactivity and properties of a compound are dictated by its functional groups and molecular structure. Benzotriazole derivatives, for example, are known for their versatility in organic synthesis, engaging in various reactions such as nucleophilic substitutions and electrophilic additions. The presence of a benzotriazole moiety in the molecule suggests potential reactivity towards forming novel chemical bonds and structures (Katritzky et al., 1996).
properties
IUPAC Name |
2-(benzotriazol-2-yl)-1-[(3R,4R)-3-(hydroxymethyl)-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N6O2/c1-22-6-8-23(9-7-22)10-15-11-24(12-16(15)14-26)19(27)13-25-20-17-4-2-3-5-18(17)21-25/h2-5,15-16,26H,6-14H2,1H3/t15-,16-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKHVXVHDPLGHO-HZPDHXFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2CN(CC2CO)C(=O)CN3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)CN3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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